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Compound of Interest

Compound Name: BRD73954

Cat. No.: B15585298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BRD73954 is a potent and selective dual inhibitor of Histone Deacetylase 6 (HDAC6) and

Histone Deacetylase 8 (HDAC8).[1][2][3] HDACs are a class of enzymes that play a crucial role

in epigenetic regulation by removing acetyl groups from lysine residues on histones and other

non-histone proteins.[4][5] The inhibition of HDACs can lead to the accumulation of acetylated

proteins, which in turn affects gene expression and various cellular processes, making HDAC

inhibitors a significant area of interest in cancer research and other therapeutic fields.[4]

Specifically, inhibition of HDAC6 by BRD73954 results in a notable increase in the acetylation

of α-tubulin.[1][6]

Accurate and consistent preparation of stock solutions is fundamental to achieving reproducible

results in any experimental setting. This document provides a detailed protocol for the

preparation, storage, and handling of BRD73954 stock solutions using Dimethyl Sulfoxide

(DMSO) as the solvent.

Quantitative Data Summary
The following tables summarize the key quantitative data for BRD73954.

Table 1: Physicochemical Properties of BRD73954
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Property Value Reference

Molecular Formula C₁₆H₁₆N₂O₃ [1][2][6]

Molecular Weight 284.31 g/mol [1][2][6]

CAS Number 1440209-96-0 [1][2][6]

Appearance White to off-white solid [6]

Table 2: Solubility of BRD73954

Solvent
Maximum
Concentration

Notes Reference

DMSO
25 - 56 mg/mL

(approx. 88 - 197 mM)

Use fresh, anhydrous

DMSO. Sonication

may be required.

[1][6]

Ethanol
~9 mg/mL (approx.

20-31 mM)

Gentle warming may

be required.
[1][2]

Water Insoluble [1]

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL [7]

Table 3: Inhibitory Activity (IC₅₀) of BRD73954 against HDAC Isoforms

HDAC Isoform IC₅₀ Reference

HDAC6 36 nM [1][2][3]

HDAC8 120 nM [1][2][3]

HDAC1 12 µM [1][6]

HDAC2 9 µM [1][2][6]

HDAC3 23 µM [1][6]

HDAC4 >33 µM [1][2]
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Table 4: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [1][6]

Solid Powder +4°C 2 years [6]

In DMSO -80°C 1-2 years [1][6]

In DMSO -20°C 1 month [1][6]

Experimental Protocols
Materials and Equipment

BRD73954 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (e.g., 1.5 mL, sterile, low-retention polypropylene)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a High-Concentration (e.g., 50
mM) BRD73954 Stock Solution
This protocol describes the preparation of a high-concentration stock solution, which can then

be used to make working solutions through serial dilutions.
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1. Calculation of Required Mass:

Use the following formula to calculate the mass of BRD73954 required: Mass (mg) = Desired

Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Example for 1 mL of a 50 mM stock solution: Mass (mg) = 0.050 mol/L x 0.001 L x 284.31

g/mol x 1000 mg/g = 14.22 mg

2. Weighing the Compound:

Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully weigh the calculated mass (e.g., 14.22 mg) of BRD73954 powder directly into the

tube.

3. Dissolution:

Add the calculated volume of fresh, anhydrous DMSO (e.g., 1 mL) to the tube containing the

BRD73954 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If dissolution is difficult, sonicate the tube for a few minutes.[6] Visually inspect the solution

against a light source to ensure no particulates are present.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[1]

[8]

Clearly label each aliquot with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for short-term

storage (up to 1 month).[1][6]
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Preparation

Storage

1. Calculate Mass
(e.g., 14.22 mg for 1 mL of 50 mM)

2. Weigh BRD73954
into microcentrifuge tube

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Dissolve Compound
(Vortex / Sonicate)

5. Aliquot into
Single-Use Tubes

Proceed Immediately

6. Label Aliquots

7. Store at -80°C
(Long-term)

Click to download full resolution via product page

Workflow for preparing BRD73954 stock solution.
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Protocol 2: Preparation of Working Solutions from
DMSO Stock
This protocol is for diluting the high-concentration stock solution for use in cellular or

biochemical assays.

1. Thawing the Stock Solution:

Remove one aliquot of the BRD73954 stock solution from the -80°C or -20°C freezer.

Thaw it completely at room temperature.

2. Serial Dilution:

Perform serial dilutions in cell culture medium or assay buffer to achieve the desired final

concentration.

Example for a final concentration of 10 µM in 1 mL of media:

Step A (Intermediate Dilution): Dilute the 50 mM stock 1:100 in media/buffer. Take 2 µL of
50 mM stock and add to 198 µL of media. This results in a 500 µM intermediate solution.
Step B (Final Dilution): Dilute the 500 µM intermediate solution 1:50 in the final assay
volume. Add 20 µL of the 500 µM solution to 980 µL of media in your culture well to
achieve a final concentration of 10 µM.

3. Final DMSO Concentration:

It is critical to keep the final concentration of DMSO in the assay low (typically below 0.5%)

as it can be toxic to cells or interfere with the assay.[8]

In the example above, the final DMSO concentration is 0.02%, which is well below the

recommended limit.

Always include a vehicle control (media/buffer with the same final concentration of DMSO) in

your experiments to account for any solvent effects.

Application Notes
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Solvent Quality: The use of fresh, anhydrous (low water content) DMSO is highly

recommended. DMSO is hygroscopic and can absorb moisture from the air, which may

reduce the solubility and stability of BRD73954.[1][6][9]

Handling and Safety: BRD73954 is intended for research use only. Standard laboratory

safety practices, including the use of a lab coat, gloves, and eye protection, should be

followed. Handle the powder in a well-ventilated area or a chemical fume hood.

Stability: Avoid repeated freeze-thaw cycles of the stock solution.[1] Aliquoting into single-use

volumes is the most effective way to maintain the integrity and activity of the compound over

time. Do not store working solutions in aqueous buffers for more than a day, as stability may

be reduced.[10][11]

Mechanism of Action: BRD73954 inhibits HDACs, which remove acetyl groups from lysine

residues on histone tails and other proteins like tubulin. This inhibition leads to

hyperacetylation, altering chromatin structure and protein function, which ultimately affects

gene transcription and cellular processes.[4][5]
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Simplified mechanism of BRD73954 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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